cholest-14-ene-3,16-diol
cholest-14-ene-3,16-diol
Brand Name:
Vulcanchem
CAS No.:
139953-32-5
VCID:
VC0238070
InChI:
InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)25-24(29)16-23-21-10-9-19-15-20(28)11-13-26(19,4)22(21)12-14-27(23,25)5/h16-22,24-25,28-29H,6-15H2,1-5H3/t18-,19+,20+,21-,22+,24-,25+,26+,27+/m1/s1
SMILES:
CC(C)CCCC(C)C1C(C=C2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O
Molecular Formula:
C11H8FNOS
Molecular Weight:
402.7 g/mol
cholest-14-ene-3,16-diol
CAS No.: 139953-32-5
Main Products
VCID: VC0238070
Molecular Formula: C11H8FNOS
Molecular Weight: 402.7 g/mol
| CAS No. | 139953-32-5 |
|---|---|
| Product Name | cholest-14-ene-3,16-diol |
| Molecular Formula | C11H8FNOS |
| Molecular Weight | 402.7 g/mol |
| IUPAC Name | (3S,5S,8R,9S,10S,13R,16R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,16-diol |
| Standard InChI | InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)25-24(29)16-23-21-10-9-19-15-20(28)11-13-26(19,4)22(21)12-14-27(23,25)5/h16-22,24-25,28-29H,6-15H2,1-5H3/t18-,19+,20+,21-,22+,24-,25+,26+,27+/m1/s1 |
| Standard InChIKey | ZOAXOAKEGDZGLC-PUHROEFSSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1[C@@H](C=C2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C)O |
| SMILES | CC(C)CCCC(C)C1C(C=C2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Canonical SMILES | CC(C)CCCC(C)C1C(C=C2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Synonyms | 5alpha-cholest-14-en-3beta,16alpha-diol cholest-14-ene-3,16-diol |
| PubChem Compound | 132265 |
| Last Modified | Nov 11 2021 |
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